Cas no 860786-44-3 (4-(3-CHLOROPHENYL)-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 4-(3-CHLOROPHENYL)-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860786-44-3
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• MDL: MFCD03787624
• CID: 5227756
• Update Time: 2026-03-07

4-(3-CHLOROPHENYL)-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 4-(3-CHLOROPHENYL)-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 4-(3-chlorophenyl)-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD03787624
• Inchi： 1S/C10H10ClN3O/c1-7-12-13(2)10(15)14(7)9-5-3-4-8(11)6-9/h3-6H,1-2H3
• InChI Key： NSKQXCDMOSVJNZ-UHFFFAOYSA-N
• SMILES： CC1N(C2C=CC=C(Cl)C=2)C(=O)N(C)N=1

Additional information on 4-(3-CHLOROPHENYL)-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

Introduction to 4-(3-CHLOROPHENYL)-2,5-DIMETHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860786-44-3)

The compound 4-(3-chlorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one, identified by its CAS number 860786-44-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a triazolone core fused with a chlorophenyl group and dimethyl substituents endows it with distinct chemical reactivity and biological activity, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of triazolone derivatives in the development of novel therapeutic agents. The triazolone moiety, characterized by its three-membered nitrogen-containing ring, is known for its stability and ability to engage in hydrogen bonding interactions, which are critical for drug-receptor binding. In particular, the 3-chlorophenyl substituent introduces electronic and steric effects that can modulate the compound's pharmacokinetic profile. This combination of structural features has positioned 4-(3-chlorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one as a versatile scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that triazolone-based molecules exhibit inhibitory activity against various enzymatic targets, including those implicated in inflammatory diseases and cancer. The dimethyl groups at the 2 and 5 positions contribute to the compound's lipophilicity, enhancing its ability to cross biological membranes. This property is particularly relevant for developing oral formulations with improved bioavailability.

The synthesis of 4-(3-chlorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one involves a multi-step process that requires precise control over reaction conditions. The formation of the triazolone ring typically involves cyclization reactions under acidic or basic catalysis. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial for characterizing the compound's structural integrity.

From a biological perspective, the chlorophenyl group plays a pivotal role in determining the compound's interaction with biological targets. Studies have demonstrated that halogenated aromatic rings can enhance binding affinity by participating in π-stacking interactions or electrostatic interactions with protein residues. Additionally, the dimethyl substituents may influence metabolic stability by affecting electron distribution around the molecule. These factors collectively contribute to the compound's potential as a lead structure in drug development.

In vitro assays have provided preliminary evidence of the pharmacological relevance of 4-(3-chlorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one. Initial screenings have revealed inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Furthermore, its interaction with other therapeutic targets has been explored using computational modeling techniques. These studies suggest that fine-tuning specific structural features could enhance its therapeutic efficacy while minimizing off-target effects.

The integration of machine learning and artificial intelligence has accelerated the discovery process for compounds like this one. Predictive models have been developed to forecast biological activity based on molecular descriptors derived from quantum mechanics calculations. This approach has enabled researchers to rapidly identify promising analogs without extensive experimental validation. As a result, 4-(3-chlorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has emerged as a candidate for further optimization using these innovative methodologies.

Future directions in research may focus on exploring derivatives of this compound to improve its pharmacological profile. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) could be employed to identify new analogs with enhanced potency and selectivity. Additionally, preclinical studies are necessary to evaluate its safety and efficacy in animal models before human trials can commence.

The significance of heterocyclic compounds like triazolone derivatives cannot be overstated in modern medicine. Their diverse structural motifs and functional groups make them invaluable tools for developing new drugs across multiple therapeutic areas. The unique combination of features found in 4-(3-chlorophenyl)-2,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one underscores its potential as a foundation for future pharmaceutical innovations.